Cas no 89809-65-4 (Methyl 6-cyanopyridine-3-carboxylate)

Methyl 6-cyanopyridine-3-carboxylate structure
89809-65-4 structure
Product Name:Methyl 6-cyanopyridine-3-carboxylate
CAS No:89809-65-4
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD09927471
CID:588584
PubChem ID:13144281
Update Time:2024-10-26

Methyl 6-cyanopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 6-cyano-3-Pyridinecarboxylic acid methyl ester
    • Methyl 6-Cyanopyridine-3-carboxylate
    • 3-Pyridinecarboxylic acid, 6-cyano-, methyl ester
    • 6-Cyano-nicotinic acid methyl ester
    • 5-carbomethoxy-2-pyridinecarbonitrile
    • 6-cyanonicotinic acid methyl ester
    • methyl 6-cyano-3-pyridinecarboxylate
    • Methyl 6-cyanonicotinate
    • PubChem19304
    • FZVAWHJPGGLCPC-UHFFFAOYSA-N
    • KM2868
    • 4894AC
    • TRA0008247
    • SY008637
    • Methyl 6-cyano-3-pyridinecarboxylate (ACI)
    • EN300-188419
    • METHYL6-CYANOPYRIDINE-3-CARBOXYLATE
    • AKOS006312878
    • DB-078492
    • AS-42933
    • CS-0044469
    • Z1198265899
    • MFCD09927471
    • 89809-65-4
    • SCHEMBL880697
    • DTXSID80521703
    • SB40758
    • Methyl 6-cyanopyridine-3-carboxylate
    • MDL: MFCD09927471
    • Inchi: 1S/C8H6N2O2/c1-12-8(11)6-2-3-7(4-9)10-5-6/h2-3,5H,1H3
    • InChI Key: FZVAWHJPGGLCPC-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC(C(OC)=O)=CN=1

Computed Properties

  • Exact Mass: 162.04300
  • Monoisotopic Mass: 162.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.25
  • Boiling Point: 308.4℃ at 760 mmHg
  • Flash Point: 140.3℃
  • Refractive Index: 1.535
  • PSA: 62.98000
  • LogP: 0.73988

Methyl 6-cyanopyridine-3-carboxylate Pricemore >>

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Methyl 6-cyanopyridine-3-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Dimethylcarbamoyl chloride
Reference
1-Acyloxypyridinium ion: the reactive intermediate in a modified Reissert-Henze reaction
Fife, Wilmer K.; Boyer, Brett D., Heterocycles, 1984, 22(5), 1121-4

Production Method 2

Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ;  16 h, 100 °C
Reference
Improving the Selectivity of PACE4 Inhibitors through Modifications of the P1 Residue
Dianati, Vahid; Navals, Pauline; Couture, Frederic; Desjardins, Roxane; Dame, Anthony; et al, Journal of Medicinal Chemistry, 2018, 61(24), 11250-11260

Production Method 3

Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic anhydride Solvents: Chloroform ;  rt; 1 h, rt
1.2 3 h, 60 °C; < 60 °C
1.3 Reagents: 4-Methylmorpholine ;  17 h, 60 °C; 60 °C → rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ;  rt
Reference
C-H Cyanation of 6-Ring N-Containing Heteroaromatics
Elbert, Bryony L.; Farley, Alistair J. M.; Gorman, Timothy W.; Johnson, Tarn C.; Genicot, Christophe; et al, Chemistry - A European Journal, 2017, 23(59), 14733-14737

Methyl 6-cyanopyridine-3-carboxylate Raw materials

Methyl 6-cyanopyridine-3-carboxylate Preparation Products

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